Cas no 321371-28-2 (Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate)

• Product Name: Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate
• CAS No: 321371-28-2
• MF: C₆H₇Cl₂NO₂S
• MW: 228.096278429031
• MDL: MFCD19703287
• CID: 1082948
• PubChem ID: 15515594
• Update Time: 2025-06-29

Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-dichloromethyl-4,5-dihydrothiazole-4-carboxylate
• Methyl 2-(dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate
• methyl 2-(dichloromethyl)-4,5-dihydrothiazole-4-carboxylate
• SCHEMBL1180318
• EN300-246155
• DA-33122
• Methyl2-(dichloromethyl)-4,5-dihydrothiazole-4-carboxylate
• FYXOIXUWMFLUTC-UHFFFAOYSA-N
• 321371-28-2
• Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate

• MDL： MFCD19703287
• Inchi： 1S/C6H7Cl2NO2S/c1-11-6(10)3-2-12-5(9-3)4(7)8/h3-4H,2H2,1H3
• InChI Key： FYXOIXUWMFLUTC-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(C(=O)OC)CS1)Cl

Computed Properties

• Exact Mass: 226.9574550g/mol
• Monoisotopic Mass: 226.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 264.8±40.0 °C at 760 mmHg
• Flash Point: 113.9±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate

Exploring the Potential of Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate: A Comprehensive Overview

The compound Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate, identified by the CAS number 321371-28-2, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of thiazole, a heterocyclic structure known for its versatile applications in drug design and agrochemicals. Recent studies have highlighted its potential as a building block for advanced materials and bioactive molecules.

Thiazole derivatives, including Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate, are characterized by their unique electronic properties and structural flexibility. The presence of the dichloromethyl group introduces additional functionalization opportunities, making this compound highly valuable for synthetic chemistry. Researchers have explored its role in the development of novel antibiotics and antifungal agents, leveraging its ability to interact with biological targets in unprecedented ways.

In terms of synthesis, Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate can be prepared through a variety of routes, including nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound.

The application of Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate extends beyond traditional chemical synthesis. Its role in polymer science has been explored extensively. By incorporating this compound into polymer networks, scientists have developed materials with enhanced mechanical properties and thermal stability. These materials hold promise for use in high-performance composites and advanced electronics.

Recent studies have also focused on the environmental impact of Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate. Researchers have investigated its biodegradability and toxicity profiles to ensure its safe use in industrial applications. Findings indicate that under controlled conditions, this compound exhibits low toxicity to aquatic organisms and degrades efficiently under natural environmental conditions.

In conclusion, Methyl 2-(Dichloromethyl)-4,5-dihydro-1,3-thiazole-4-carboxylate represents a versatile and promising compound with applications across multiple disciplines. Its structural diversity and functional properties make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, agriculture, and materials science. As ongoing research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is expected to grow significantly.